Thymidine-1'-13C

• Molecular Formula: ¹³CC₉H₁₄N₂O₅
• Molecular Weight: 243.22
• Synonyms: 1-(2-Deoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione-1’-13C; 1-(2-deoxy-β-D-erythro-pentofuranosyl)-5-methyl-2,4(1H,3H)-Pyrimidinedione-1’-13C; 2’-Deoxythymidine-1’-13C; 5-Methyl-2’-deoxyuridine-1’-13C; 5-Methyldeoxyuridine-1’-1

Description

Thymidine-1'-¹³C is a stable isotope-labeled derivative of thymidine, a deoxyribonucleoside critical to DNA synthesis. The ¹³C label at the 1' position enables its use as an internal standard in mass spectrometry-based assays, particularly for quantifying endogenous thymidine in biological matrices like plasma and urine . Its isotopic enrichment minimizes interference with unlabeled analytes, ensuring high precision in pharmacokinetic and metabolic studies.

Comparison with Similar Compounds

Thymidine (Unlabeled)

• Structural and Functional Role : Unlabeled thymidine serves as the primary analyte in studies of DNA metabolism and nucleoside analog drug efficacy.
• Analytical Performance : In LC–MS/MS, unlabeled thymidine has a retention time of 2.0 minutes, identical to its labeled counterparts due to negligible isotopic effects on chromatography .
• Stability : Unlabeled thymidine stock solutions showed 103.77% stability over 2.5 months, confirming robustness for long-term storage .

Thymidine-1',2',3',4',5'-¹³C5 (Fully ¹³C-Labeled Thymidine)

• Isotopic Enrichment : This variant is labeled at all five carbon positions, offering higher isotopic mass shifts for enhanced detection specificity.
• Carry-Over : In urine assays, carry-over for Thymidine-¹³C5 was <2%, within acceptable limits (<5%) for internal standards .
• Cost and Synthesis : Multi-position labeling increases synthetic complexity and cost compared to single-position variants like Thymidine-1'-¹³C.

2’-Deoxyuridine and 2’-Deoxyuridine-¹³C5

• Structural Differentiation : 2’-Deoxyuridine lacks the methyl group at the 5-position of thymidine, altering its metabolic role (e.g., incorporation into RNA repair pathways).
• Chromatographic Separation : Shorter retention time (1.2 minutes) compared to thymidine derivatives allows simultaneous quantification in LC–MS/MS .
• Stability : Unlabeled 2’-deoxyuridine stock solutions demonstrated 101.95% stability over 2.5 months .

Comparative Data Table

Compound	Isotopic Label Position(s)	Retention Time (min)	Stability (% Peak Area, 2.5 Months)	Carry-Over (%)	Key Application(s)
Thymidine	None	2.0	103.77	N/A	Analyte in pharmacokinetic studies
Thymidine-1'-¹³C	1'	2.0*	Not reported	<2†	Internal standard for LC–MS/MS
Thymidine-¹³C5	1',2',3',4',5'	2.0	Not reported	<2	High-specificity internal standard
2’-Deoxyuridine	None	1.2	101.95	N/A	Metabolic pathway studies
2’-Deoxyuridine-¹³C5	1',2',3',4',5'	1.2	Not reported	None	Co-analyte internal standard

*Assumed retention time based on isotopic analogs .
†Inferred from Thymidine-¹³C5 data due to methodological similarities .

Key Findings and Implications

• Carry-Over Considerations : Fully labeled Thymidine-¹³C5 demonstrates minimal carry-over (<2%), ensuring assay accuracy .
• Cost-Benefit Trade-offs : Thymidine-1'-¹³C may offer cost advantages over multi-labeled analogs while maintaining sufficient specificity for most applications.